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Compound of Interest

Compound Name: 1-(3-Phenoxypropyl)hydrazine

CAS No.: 69781-95-9

Cat. No.: B3056247

Get Quote

Executive Summary
1-(3-Phenoxypropyl)hydrazine is a bifunctional organic building block characterized by a

lipophilic phenoxy ether linked via a propyl spacer to a highly reactive terminal hydrazine

moiety. Due to the unique nucleophilic and reductive properties of the hydrazine group, this

compound serves as a critical intermediate in the synthesis of complex nitrogen heterocycles

and neuropharmacological agents. This whitepaper details its physicochemical profile,

molecular weight derivation, and outlines a self-validating synthetic protocol designed to

overcome the classical challenges of hydrazine polyalkylation.

Physicochemical Properties & Structural Analysis
Understanding the core properties of 1-(3-Phenoxypropyl)hydrazine is essential for predicting

its behavior in synthetic workflows and biological systems.
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Table 1: Core Chemical Identity and Quantitative Data

Parameter Specification

Chemical Name 1-(3-Phenoxypropyl)hydrazine

CAS Registry Number 69781-95-9[1]

Molecular Formula C9H14N2O[2]

Molecular Weight 166.22 g/mol [1]

SMILES String NNCCCOc1ccccc1[2]

Primary Precursor 3-Phenoxypropyl bromide (CAS: 588-63-6)[3]

Molecular Weight Calculation
The molecular weight of 166.22 g/mol is precisely derived from its atomic constituents[2]:

Carbon (C): 9 atoms × 12.011 g/mol = 108.10 g/mol

Hydrogen (H): 14 atoms × 1.008 g/mol = 14.11 g/mol

Nitrogen (N): 2 atoms × 14.007 g/mol = 28.01 g/mol

Oxygen (O): 1 atom × 15.999 g/mol = 16.00 g/mol

Total: ~166.22 g/mol [1]

Synthetic Methodologies: Overcoming
Polyalkylation
As an Application Scientist, one of the most frequent points of failure I observe in hydrazine

chemistry is the lack of control during alkylation.

The Causality of Alkylation Challenges: Direct alkylation of hydrazine with alkyl halides like3[3]

is inherently problematic. The positive inductive effect of the newly attached alkyl chain

increases the electron density on the substituted nitrogen. Consequently, the monoalkylated
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product becomes more nucleophilic than the unsubstituted starting material, leading to rapid

overalkylation (forming 1,1-disubstituted or 1,2-disubstituted hydrazines)[4].

To mitigate this, we employ a Protected Hydrazine Strategy, which acts as a self-validating and

highly controlled system.

Protocol: The Protected Hydrazine Route (Boc-
Hydrazine)
This protocol utilizes tert-butyl carbazate (Boc-hydrazine). The Boc group sterically hinders and

electronically deactivates one of the nitrogen atoms, forcing the SN2 alkylation to occur cleanly

at the terminal, unprotected nitrogen.

Step 1: Controlled Alkylation

Procedure: Dissolve tert-butyl carbazate (1.2 eq) in anhydrous DMF. Add potassium

carbonate (K₂CO₃, 2.0 eq) as a mild base. Slowly add 3-phenoxypropyl bromide (1.0 eq)

dropwise at 0°C.

Causality Insight: K₂CO₃ is chosen over stronger bases (like NaH) to prevent the E2

elimination of the bromide, which would undesirably yield allyl phenyl ether instead of the

target intermediate.

Step 2: In-Process Validation

Procedure: Monitor via TLC (Hexane:EtOAc 7:3).

Validation: The disappearance of the bromide and the appearance of a new UV-active spot

(which stains positive with ninhydrin after heating) validates the formation of the Boc-

protected intermediate. LC-MS should confirm the intermediate mass (Expected [M+H]⁺ =

267.1).

Step 3: Workup & Deprotection

Procedure: Quench with water, extract with ethyl acetate, and wash thoroughly with brine to

remove DMF. Concentrate the organic layer. Dissolve the crude intermediate in
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dichloromethane (DCM) and add 4M HCl in dioxane (5.0 eq). Stir at room temperature for 2

hours.

Causality Insight: While Trifluoroacetic acid (TFA) is commonly used for Boc deprotection,

using HCl in dioxane directly yields the hydrochloride salt of the hydrazine. Hydrazine free

bases are highly prone to air oxidation (forming diazenes); isolating the product as an HCl

salt ensures long-term shelf stability.
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Fig 1: Synthetic pathways for 1-(3-Phenoxypropyl)hydrazine comparing direct vs. protected

routes.

Pharmacological and Chemical Applications
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Hydrazine derivatives are indispensable building blocks in medicinal chemistry[4]. 1-(3-
Phenoxypropyl)hydrazine serves as a highly versatile precursor:

Monoamine Oxidase (MAO) Inhibitors: The hydrazine pharmacophore is known to covalently

bind to the FAD cofactor within MAO enzymes. The lipophilic phenoxypropyl chain enhances

blood-brain barrier (BBB) penetration, making this scaffold valuable for developing novel

antidepressants and neuroprotective agents.

Nitrogen Heterocycle Synthesis: The bifunctional nature of the hydrazine moiety allows for

rapid cyclization reactions with 1,3-diketones or α,β-unsaturated carbonyls, yielding

pyrazoles and pyrazolines—motifs ubiquitous in modern agrochemicals and

pharmaceuticals.
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Fig 2: Downstream applications of 1-(3-Phenoxypropyl)hydrazine in drug discovery and

synthesis.
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Analytical Characterization Standards
To ensure scientific integrity, the synthesized 1-(3-phenoxypropyl)hydrazine must be

rigorously validated against the following analytical benchmarks:

¹H NMR (CDCl₃, 400 MHz): Expect a multiplet around 6.9–7.3 ppm (5H, aromatic), a triplet

near 4.0 ppm (2H, -OCH₂-), a triplet near 2.8 ppm (2H, -CH₂-NH-), and a multiplet around

2.0 ppm (2H, central -CH₂-). The exchangeable hydrazine protons (-NH-NH₂, 3H) will appear

as a broad singlet, though this is highly dependent on concentration and solvent exchange.

Mass Spectrometry (ESI-MS): The molecular ion peak [M+H]⁺ must be observed at m/z

167.1 to confirm the exact molecular weight of 166.22 g/mol [1]. Note that hydrazines may

occasionally show in-source fragmentation (loss of NH₃, -17 Da) depending on the ionization

energy.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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